1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(4-ethylsulfonylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C9H16N2O3S/c1-3-9(12)10-5-7-11(8-6-10)15(13,14)4-2/h3H,1,4-8H2,2H3
• InChI Key: KRTLEFRROHMOID-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C(=O)C=C
• Molecular Formula: C9H16N2O3S
• Molecular Weight: 232.30 g/mol

Description

1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one is not fully understood. However, it is believed to interact with certain enzymes and proteins, leading to their inhibition or modulation. This interaction may occur through covalent or non-covalent interactions.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one can have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to have anti-inflammatory and antioxidant properties. In vivo studies have shown that it can reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one is its ease of synthesis and purification. It is also relatively stable and can be stored for long periods of time. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one. One direction is to investigate its potential as a drug candidate for various diseases, such as Alzheimer's disease and cancer. Another direction is to study its potential as a building block for the synthesis of functionalized polymers. Additionally, further studies are needed to fully understand its mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one involves the reaction of 1-(4-Bromobut-2-enoyl)piperazine with ethylsulfonyl chloride in the presence of a base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

1-(4-Ethylsulfonylpiperazin-1-yl)prop-2-en-1-one has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential inhibitor of certain enzymes and as a potential drug candidate for various diseases. In materials science, it has been studied for its potential use as a building block for the synthesis of functionalized polymers.